Cas no 2228467-47-6 (3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid)

3-(1-Ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid is a specialized pyrazole derivative featuring a cyclobutyl substituent, which enhances its structural rigidity and potential binding affinity in medicinal chemistry applications. The carboxylic acid functional group provides a versatile handle for further derivatization, enabling its use as an intermediate in the synthesis of biologically active compounds. Its unique substitution pattern, combining an ethylcyclobutyl moiety with a methylated pyrazole core, may contribute to improved metabolic stability and selectivity in drug design. This compound is particularly valuable for researchers exploring novel pharmacophores in agrochemical or pharmaceutical development, where tailored steric and electronic properties are critical.
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid structure
2228467-47-6 structure
Product Name:3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
CAS No:2228467-47-6
MF:C11H16N2O2
MW:208.256942749023
CID:5994368
PubChem ID:165842544
Update Time:2025-10-29

3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
    • 2228467-47-6
    • EN300-1774853
    • Inchi: 1S/C11H16N2O2/c1-3-11(5-4-6-11)9-7-8(10(14)15)13(2)12-9/h7H,3-6H2,1-2H3,(H,14,15)
    • InChI Key: GCMQYTNTAKCYAA-UHFFFAOYSA-N
    • SMILES: OC(C1=CC(C2(CC)CCC2)=NN1C)=O

Computed Properties

  • Exact Mass: 208.121177757g/mol
  • Monoisotopic Mass: 208.121177757g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 55.1Ų

3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1774853-0.05g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
0.05g
$1560.0 2023-09-20
Enamine
EN300-1774853-0.1g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
0.1g
$1635.0 2023-09-20
Enamine
EN300-1774853-0.25g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
0.25g
$1708.0 2023-09-20
Enamine
EN300-1774853-0.5g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
0.5g
$1783.0 2023-09-20
Enamine
EN300-1774853-1.0g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
1g
$1857.0 2023-06-03
Enamine
EN300-1774853-2.5g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
2.5g
$3641.0 2023-09-20
Enamine
EN300-1774853-5.0g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
5g
$5387.0 2023-06-03
Enamine
EN300-1774853-10.0g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
10g
$7988.0 2023-06-03
Enamine
EN300-1774853-1g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
1g
$1857.0 2023-09-20
Enamine
EN300-1774853-5g
3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid
2228467-47-6
5g
$5387.0 2023-09-20

3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid Related Literature

Additional information on 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228467-47-6)

3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid, identified by its Chemical Abstracts Service (CAS) number 2228467-47-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazole class, a heterocyclic structure known for its broad biological activity and utility in drug development. The presence of a cyclobutyl substituent and a carboxylic acid functional group at the 5-position of the pyrazole ring imparts unique chemical properties that make it a promising candidate for further exploration in synthetic chemistry and therapeutic applications.

The structure of 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid features a rigid cyclobutyl group attached to the nitrogen-containing pyrazole core, which enhances its stability and reactivity. The methyl group at the 1-position and the carboxylic acid moiety at the 5-position provide additional sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. This compound's molecular framework suggests potential interactions with biological targets, making it an attractive scaffold for drug discovery efforts.

In recent years, there has been growing interest in pyrazole derivatives due to their diverse pharmacological properties. These compounds have been investigated for their potential roles in treating various diseases, including inflammation, cancer, and infectious disorders. The unique structural features of 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid, such as the cyclobutyl substituent and the carboxylic acid group, may contribute to its ability to modulate biological pathways effectively. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a valuable asset in the development of novel therapeutic agents.

One of the most compelling aspects of 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid is its synthetic versatility. The pyrazole core serves as a versatile platform for further functionalization, allowing chemists to explore a wide range of derivatives with distinct properties. Researchers have employed various synthetic strategies to modify this compound, including nucleophilic substitution reactions, cross-coupling techniques, and palladium-catalyzed transformations. These methods have enabled the creation of novel analogs with enhanced bioavailability and improved pharmacokinetic profiles.

The pharmacological potential of 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid has been explored in several preclinical studies. These investigations have highlighted its ability to interact with key biological targets, such as enzymes involved in inflammatory pathways and cellular signaling cascades. For instance, studies have demonstrated that derivatives of this compound may inhibit the activity of cyclooxygenase (COX) enzymes, which are known for their role in pain and inflammation. Additionally, the cyclobutyl group may contribute to improved binding affinity by stabilizing interactions with protein targets.

Another area of interest is the anticancer properties of 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid. Research has indicated that this compound may induce apoptosis in cancer cells by disrupting critical cellular processes. The carboxylic acid group at the 5-position provides a site for covalent bond formation with intracellular targets, potentially leading to selective toxicity against malignant cells. Furthermore, the methyl group at the 1-position may enhance solubility and membrane permeability, improving drug delivery to tumor sites.

The synthetic pathways used to produce 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid are also worth mentioning. One common approach involves the cyclization of ethyl acetoacetate with ethyl cyanoacetate in the presence of a base catalyst, followed by reduction and functionalization steps to introduce the cyclobutyl and methyl groups. Alternatively, palladium-catalyzed cross-coupling reactions have been employed to construct the pyrazole ring from simpler precursors. These methods highlight the compound's accessibility through modern synthetic techniques.

In conclusion, 3-(1-ethylcyclobutyl)-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 2228467-47-6) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features, combined with its synthetic versatility, make it an excellent candidate for further exploration in drug discovery efforts. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in developing innovative treatments for various diseases.

Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd